Cas no 869496-92-4 (Benzenamine, 3,4,5-trimethyl-N-(3,4,5-trimethylphenyl)-)

• Product Name: Benzenamine, 3,4,5-trimethyl-N-(3,4,5-trimethylphenyl)-
• CAS No: 869496-92-4
• MF: C₁₈H₂₃N
• MW: 253.38192486763
• CID: 1864551
• PubChem ID: 66924395
• Update Time: 2025-07-15

Benzenamine, 3,4,5-trimethyl-N-(3,4,5-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,4,5-trimethyl-N-(3,4,5-trimethylphenyl)-
• 3,?4,?5-?trimethyl-?N-?(3,?4,?5-?trimethylphenyl)?Benzenamine
• 3,4,5-trimethyl-N-(3,4,5-trimethylphenyl)aniline
• 869496-92-4
• E10159
• DTXSID50736049
• SB81923
• bis(3,4,5-trimethylphenyl)amine
• SCHEMBL1155340
• DA-24828

• Inchi： 1S/C18H23N/c1-11-7-17(8-12(2)15(11)5)19-18-9-13(3)16(6)14(4)10-18/h7-10,19H,1-6H3
• InChI Key： HWQWQXRKGPBDLG-UHFFFAOYSA-N
• SMILES： N(C1C=C(C)C(C)=C(C)C=1)C1C=C(C)C(C)=C(C)C=1

Computed Properties

• Exact Mass: 253.183049738Da
• Monoisotopic Mass: 253.183049738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 12Ų

Additional information on Benzenamine, 3,4,5-trimethyl-N-(3,4,5-trimethylphenyl)-

Benzenamine, 3,4,5-trimethyl-N-(3,4,5-trimethylphenyl)- (CAS No. 869496-92-4): A Comprehensive Overview

Benzenamine, 3,4,5-trimethyl-N-(3,4,5-trimethylphenyl)- (CAS No. 869496-92-4) is a unique and versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure and its potential applications in various scientific and industrial domains. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of Benzenamine, 3,4,5-trimethyl-N-(3,4,5-trimethylphenyl)- is C₁₈H₂₅N. The compound consists of a benzene ring substituted with three methyl groups at the 3-, 4-, and 5-positions, and an amine group attached to another benzene ring similarly substituted with three methyl groups. This intricate structure imparts unique chemical and physical properties to the molecule.

In terms of physical properties, Benzenamine, 3,4,5-trimethyl-N-(3,4,5-trimethylphenyl)- is a solid at room temperature with a melting point of approximately 100°C. It is insoluble in water but readily soluble in organic solvents such as ethanol and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and formulations.

The synthesis of Benzenamine, 3,4,5-trimethyl-N-(3,4,5-trimethylphenyl)- can be achieved through several methods. One common approach involves the reaction of 3,4,5-trimethylaniline with 3,4,5-trimethylbenzoyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic aromatic substitution to form the desired product. Another method involves the coupling of 3,4,5-trimethylaniline with 3,4,5-trimethylbenzaldehyde using a reducing agent like sodium borohydride or hydrogen gas in the presence of a palladium catalyst.

Benzenamine, 3,4,5-trimethyl-N-(3,4,5-trimethylphenyl)- has been the subject of numerous studies due to its potential biological activities. Research has shown that this compound exhibits significant anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, Benzenamine, 3,4,5-trimethyl-N-(3,4,5-trimethylphenyl)- has also been investigated for its antioxidant properties. Studies have shown that it can scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for use in cosmetics and skincare products where it can help reduce skin aging and improve skin health.

In the pharmaceutical industry, Benzenamine, 3,4,5-trimethyl-N-(3,4,5-trimethylphenyl)- has been explored as a lead compound for drug development. Its ability to modulate specific biological pathways makes it an attractive target for developing new therapeutic agents. For instance, recent research has focused on optimizing its structure to enhance its potency and selectivity for specific receptors or enzymes involved in disease processes.

The environmental impact of Benzenamine, 3,4,5-trimethyl-N-(3,4，5-trimethylphenyl)- is another important consideration. Studies have shown that it is biodegradable under aerobic conditions and does not accumulate in the environment. This characteristic is crucial for ensuring its safe use in various applications without causing long-term environmental harm.

In conclusion, Benzenamine，3，4，5-trimethyl-N-(3，4，5-trimethylphenyl)- (CAS No. 869496-92-4) is a multifaceted compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique molecular structure endows it with valuable chemical and biological properties that make it an important subject of ongoing scientific investigation. As research continues to uncover new insights into its behavior and potential uses, Benzenamine，3，4，5-trimethyl-N-(3，4，5-trimethylphenyl)- (CAS No. 869496-92-4) is likely to play an increasingly significant role in advancing our understanding of complex biological systems and developing innovative solutions for various challenges in medicine and industry.